Cas no 637352-99-9 (4-Chloro-5-methyl-6-(4-methylphenyl)pyrimidine)
637352-99-9 structure
Product Name:4-Chloro-5-methyl-6-(4-methylphenyl)pyrimidine
CAS No:637352-99-9
MF:C12H11ClN2
MW:218.682141542435
CID:2190567
PubChem ID:18448402
Update Time:2025-04-21
4-Chloro-5-methyl-6-(4-methylphenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-methyl-6-(4-methylphenyl)pyrimidine
- PKRDCFOIQMGNGY-UHFFFAOYSA-N
- SCHEMBL5646419
- DA-39604
- 637352-99-9
- AKOS014984719
-
- Inchi: 1S/C12H11ClN2/c1-8-3-5-10(6-4-8)11-9(2)12(13)15-7-14-11/h3-7H,1-2H3
- InChI Key: PKRDCFOIQMGNGY-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(C2C=CC(C)=CC=2)=NC=N1
Computed Properties
- Exact Mass: 218.0610761Da
- Monoisotopic Mass: 218.0610761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 25.8Ų
4-Chloro-5-methyl-6-(4-methylphenyl)pyrimidine Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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